Cas no 2229652-43-9 (5-methyl-3-(2-nitroethenyl)-1,2-oxazole)

• Product Name: 5-methyl-3-(2-nitroethenyl)-1,2-oxazole
• CAS No: 2229652-43-9
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 6593376
• PubChem ID: 165666879
• Update Time: 2025-05-20

5-methyl-3-(2-nitroethenyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(2-nitroethenyl)-1,2-oxazole
• 2229652-43-9
• EN300-1816356

• Inchi： 1S/C6H6N2O3/c1-5-4-6(7-11-5)2-3-8(9)10/h2-4H,1H3/b3-2+
• InChI Key： DOFDLHHXTPMQLL-NSCUHMNNSA-N
• SMILES： O1C(C)=CC(/C=C/[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 154.03784206g/mol
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 5-methyl-3-(2-nitroethenyl)-1,2-oxazole

Comprehensive Overview of 5-methyl-3-(2-nitroethenyl)-1,2-oxazole (CAS No. 2229652-43-9)

The compound 5-methyl-3-(2-nitroethenyl)-1,2-oxazole (CAS No. 2229652-43-9) is a specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This nitroethenyl-substituted oxazole derivative is characterized by its oxazole core, which is functionalized with a methyl group at the 5-position and a nitroethenyl moiety at the 3-position. Such modifications make it a valuable intermediate for synthesizing more complex molecules, particularly in the development of novel bioactive compounds.

In the context of current research trends, 5-methyl-3-(2-nitroethenyl)-1,2-oxazole is often explored for its role in medicinal chemistry and drug discovery. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, given the oxazole ring's prevalence in many FDA-approved drugs. The nitroethenyl group also offers opportunities for further chemical transformations, such as reduction to amines or participation in cycloaddition reactions, which are critical for diversifying molecular libraries in high-throughput screening.

From an industrial perspective, the demand for custom synthesis of this compound has risen, driven by its utility in crop protection formulations. The agrochemical sector values nitro-containing heterocycles for their herbicidal and fungicidal properties, and 5-methyl-3-(2-nitroethenyl)-1,2-oxazole is no exception. Its structural features align with the growing need for eco-friendly pesticides, a hot topic in sustainable agriculture. This aligns with frequent searches like "green chemistry in agrochemicals" and "biodegradable pesticide intermediates," reflecting broader environmental concerns.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing CAS No. 2229652-43-9, ensuring purity and consistency for research applications. The compound's stability under ambient conditions and solubility in organic solvents further enhance its practicality in laboratory settings. These attributes are frequently queried in scientific forums, emphasizing the importance of handling protocols and storage recommendations for such specialized chemicals.

Looking ahead, the versatility of 5-methyl-3-(2-nitroethenyl)-1,2-oxazole positions it as a key player in interdisciplinary research. Whether in material science for developing organic electronic materials or in bioconjugation strategies for diagnostic probes, its applications continue to expand. As synthetic methodologies advance, this compound is likely to remain a focal point for innovations addressing global challenges in health and sustainability.